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Compound of Interest

Compound Name: TMX-4116

Cat. No.: B10830143

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for TMX-4116, a potent casein kinase 1a (CK1a) degrader. Adherence to
these guidelines is crucial due to the compound's potential hazards.

Safety and Handling Precautions

TMX-4116 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Therefore, stringent safety measures must be observed during its handling and
disposal.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles.

» Hand Protection: Use compatible chemical-resistant gloves.

» Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.
Handling:

e Avoid creating dust or aerosols.

o Work in a well-ventilated area, preferably in a chemical fume hood.
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e Do not eat, drink, or smoke in areas where TMX-4116 is handled.
e Wash hands thoroughly after handling.

TMX-4116 Properties and Hazards

A summary of the key chemical and hazard information for TMX-4116 is provided below.

Property Value Reference
Molecular Formula C17H19N504S [2]
Molecular Weight 389.43 g/mol [2]
Appearance Solid [2]
Oral Toxicity Acute toxicity, Oral (Category o

4)

Acute aquatic toxicity
Aquatic Toxicity (Category 1), Chronic aquatic [1]
toxicity (Category 1)

H302: Harmful if swallowed.
GHS Hazard Statements H410: Very toxic to aquatic life [1]

with long lasting effects.

Step-by-Step Disposal Protocol

The primary directive for the disposal of TMX-4116 is to avoid environmental release and to
ensure that all waste is managed by a licensed and approved waste disposal facility[1].

1. Waste Segregation and Collection:
e Solid Waste:
o Collect unused or contaminated solid TMX-4116 in a clearly labeled, sealed container.

o Also, collect any materials used for cleaning up spills (e.g., absorbent pads, contaminated
PPE) in the same container.
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o The container should be labeled as "Hazardous Chemical Waste" and include the name
"TMX-4116."

Liquid Waste:

o Solutions containing TMX-4116 should be collected in a separate, leak-proof, and clearly
labeled container.

o The container should be labeled as "Hazardous Liquid Waste" and specify the contents,
including TMX-4116 and the solvent(s) used.

o Do not mix with other incompatible waste streams. TMX-4116 is incompatible with strong
acids/alkalis and strong oxidizing/reducing agents[1].

. Spill Management:

In the event of a spill, evacuate the area if necessary.

Wear appropriate PPE.

For solid spills, carefully sweep or scoop the material to avoid creating dust and place it in
the designated hazardous waste container.

For liquid spills, use an inert absorbent material to contain and collect the spill. Place the
absorbent material into the hazardous waste container.

Clean the spill area thoroughly with a suitable solvent and collect the cleaning materials as
hazardous waste.

Report all spills to the laboratory safety officer.

. Storage of Waste:

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials.

Ensure containers are tightly sealed to prevent leaks or spills.
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4. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed environmental disposal

company.

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for TMX-
4116.

Do not attempt to dispose of TMX-4116 down the drain or in regular trash.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of TMX-4116.
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Preparation & Handling

Start: Handling TMX-4116

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

;

Handle in a Ventilated Area
(e.g., Fume Hood)

Waste Generation

Waste Generated?

Liquid
Solid Waste Liquid Waste
(Unused compound, contaminated items) (Solutions containing TMX-4116)
Collection & Segregation
A 4
Collect in a Labeled, Collect in a Labeled, Leak-Proof
Sealed 'Hazardous Solid Waste' Container 'Hazardous Liquid Waste' Container

Final Disposal

Store Waste in a Designated,
Safe Area

Arrange for Collection by an
Approved Waste Disposal Company

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of TMX-4116.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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